![molecular formula C17H17FN4O4 B2738232 1-(5-Fluoropyrimidin-2-yl)-4-[2-(2-methoxyphenoxy)acetyl]piperazin-2-one CAS No. 2309589-86-2](/img/structure/B2738232.png)
1-(5-Fluoropyrimidin-2-yl)-4-[2-(2-methoxyphenoxy)acetyl]piperazin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(5-Fluoropyrimidin-2-yl)-4-[2-(2-methoxyphenoxy)acetyl]piperazin-2-one is a chemical compound that has gained significant attention in scientific research due to its potential application in various fields. This compound is also known as FPA-124 and has a molecular formula of C20H22FN3O5.
Mechanism of Action
The mechanism of action of 1-(5-Fluoropyrimidin-2-yl)-4-[2-(2-methoxyphenoxy)acetyl]piperazin-2-one involves the modulation of various signaling pathways in the body. This compound has been shown to enhance the activity of NMDA receptors in the brain, which are involved in learning and memory processes. FPA-124 also inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In addition, this compound has been shown to modulate the activity of various enzymes and proteins in the body, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in the body. In animal models of Alzheimer's disease, this compound has been shown to improve cognitive function and reduce the deposition of amyloid beta plaques in the brain. In cancer cells, FPA-124 induces apoptosis and inhibits cell proliferation by modulating various signaling pathways. In addition, this compound has been shown to have anti-inflammatory and antioxidant effects, which may contribute to its therapeutic effects.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(5-Fluoropyrimidin-2-yl)-4-[2-(2-methoxyphenoxy)acetyl]piperazin-2-one in lab experiments include its high potency and specificity for various signaling pathways in the body. This compound has also been shown to have good bioavailability and pharmacokinetic properties, which make it a promising candidate for drug development. However, the limitations of using FPA-124 in lab experiments include its potential toxicity and side effects, which need to be carefully evaluated in preclinical and clinical studies.
Future Directions
There are several future directions for the research on 1-(5-Fluoropyrimidin-2-yl)-4-[2-(2-methoxyphenoxy)acetyl]piperazin-2-one. One direction is to further investigate its potential application in neuroscience and develop new drugs for the treatment of Alzheimer's disease and other cognitive disorders. Another direction is to explore its potential application in cancer research and develop new drugs for the treatment of various types of cancer. In addition, further studies are needed to evaluate the safety and efficacy of FPA-124 in preclinical and clinical studies, which may lead to the development of new drugs with better therapeutic profiles.
Synthesis Methods
The synthesis of 1-(5-Fluoropyrimidin-2-yl)-4-[2-(2-methoxyphenoxy)acetyl]piperazin-2-one involves the reaction of 5-fluorouracil with 2-(2-methoxyphenoxy)acetyl chloride in the presence of triethylamine to form this compound. This synthesis method has been reported in various scientific research papers and has been optimized for high yield and purity.
Scientific Research Applications
1-(5-Fluoropyrimidin-2-yl)-4-[2-(2-methoxyphenoxy)acetyl]piperazin-2-one has been extensively studied for its potential application in various fields such as neuroscience, cancer research, and drug development. In neuroscience, this compound has been shown to enhance the activity of N-methyl-D-aspartate (NMDA) receptors and improve cognitive function in animal models of Alzheimer's disease. In cancer research, FPA-124 has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In drug development, this compound has been used as a lead compound to develop new drugs with better efficacy and safety profiles.
properties
IUPAC Name |
1-(5-fluoropyrimidin-2-yl)-4-[2-(2-methoxyphenoxy)acetyl]piperazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17FN4O4/c1-25-13-4-2-3-5-14(13)26-11-16(24)21-6-7-22(15(23)10-21)17-19-8-12(18)9-20-17/h2-5,8-9H,6-7,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXEWLBWLKNORNB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OCC(=O)N2CCN(C(=O)C2)C3=NC=C(C=N3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17FN4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.